4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate

• CAS No.: 477729-79-6
• Molecular Formula: C21H21Cl2N3O2S
• Molecular Weight: 450.4 g/mol
• IUPAC Name: [4-[(E)-(cyclohexylcarbamothioylhydrazinylidene)methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C21H21Cl2N3O2S/c22-15-8-11-18(19(23)12-15)20(27)28-17-9-6-14(7-10-17)13-24-26-21(29)25-16-4-2-1-3-5-16/h6-13,16H,1-5H2,(H2,25,26,29)/b24-13+
• InChI Key: JAHNGWXJORZSIC-ZMOGYAJESA-N
• Isomeric SMILES: C1CCC(CC1)NC(=S)N/N=C/C2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl
• Canonical SMILES: C1CCC(CC1)NC(=S)NN=CC2=CC=C(C=C2)OC(=O)C3=C(C=C(C=C3)Cl)Cl

Description

4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate is a complex organic compound with the molecular formula C21H21Cl2N3O2S and a molecular weight of 450.39 g/mol . This compound is known for its unique chemical structure, which includes a cyclohexylamino group, a carbohydrazonoyl group, and a dichlorobenzoate moiety. It is primarily used in early discovery research and is part of a collection of rare and unique chemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and chemical research.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• 4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2-chlorobenzoate
• 4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 4-chlorobenzoate
• 4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2-methylbenzoate

Uniqueness

What sets 4-(2-((Cyclohexylamino)carbothioyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate apart is its specific combination of functional groups, which confer unique chemical and biological properties.